Cas no 2228167-91-5 (3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid
• CAS No: 2228167-91-5
• MF: C₁₄H₁₇F₂NO₅
• MW: 317.285291433334
• CID: 6181411
• PubChem ID: 165620747
• Update Time: 2025-06-15

3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1872267
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid
• 2228167-91-5
• 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid

• Inchi： 1S/C14H17F2NO5/c1-13(2,3)22-12(21)17-9-4-5-10(18)8(6-9)7-14(15,16)11(19)20/h4-6,18H,7H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： YJRNPBVCDBLRQM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 317.10747897g/mol
• Monoisotopic Mass: 317.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228167-91-5)

3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228167-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of difluoropropanoic acid derivatives, which are known for their role in modulating biological activity. The presence of both tert-butoxycarbonyl (Boc) and hydroxyphenyl groups makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for Boc-protected amino acids and their derivatives has surged, driven by their utility in peptide synthesis and medicinal chemistry. Researchers are particularly interested in compounds like 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid due to their ability to enhance the stability and bioavailability of therapeutic agents. The difluoromethyl moiety, in particular, is a hot topic in drug design, as it can improve metabolic stability and binding affinity to target proteins.

The synthesis of CAS No. 2228167-91-5 involves multi-step organic reactions, including Boc protection, aryl substitution, and difluorination. These processes are meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

One of the most frequently searched questions related to this compound is: "What are the applications of Boc-protected difluoropropanoic acid derivatives?" The answer lies in their widespread use as building blocks for small-molecule inhibitors, protease inhibitors, and antibody-drug conjugates (ADCs). For instance, the hydroxyphenyl group can serve as a linker for attaching payloads in ADC development, a cutting-edge area in oncology research.

Another trending topic is the role of fluorinated compounds in green chemistry and sustainable drug development. Fluorination is a key strategy to fine-tune the physicochemical properties of drug candidates, and 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid exemplifies this approach. Its low toxicity profile and high synthetic efficiency align with the principles of green chemistry, making it a preferred choice for environmentally conscious researchers.

From an SEO perspective, terms like "Boc-protected amino acid synthesis", "difluoropropanoic acid applications", and "CAS 2228167-91-5 supplier" are highly relevant. These keywords reflect the interests of chemists, pharmacologists, and procurement specialists seeking reliable information and sources for this compound. Additionally, the compound's potential in neurodegenerative disease research and anti-inflammatory therapies has sparked further inquiries, highlighting its multidisciplinary relevance.

In conclusion, 3-(5-{[(Tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228167-91-5) is a compound of immense scientific and industrial value. Its structural complexity, combined with its applicability in drug discovery and sustainable chemistry, positions it as a key player in modern research. As the pharmaceutical industry continues to evolve, this compound is likely to remain at the forefront of innovation, addressing unmet medical needs and advancing therapeutic solutions.